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Compound of Interest

Compound Name: Seragakinone A

Cat. No.: B1246695 Get Quote

Despite extensive searches of scientific literature and databases, detailed comparative data for

Seragakinone A from different marine fungal strains remains elusive. This scarcity of

information prevents the creation of a comprehensive comparison guide as initially requested.

Seragakinone A is a pentacyclic metabolite, reportedly derived from an anthracycline-like

structure. The compound was first mentioned in an abstract as being isolated from the

mycelium of an unidentified marine fungus. This fungus was itself isolated from the Okinawan

marine red alga, Ceralodictyon spongiosum. However, the original research article detailing its

full characterization, including spectroscopic data, biological activity, and the producing fungal

strain's specific identification, is not readily accessible in the public domain.

Subsequent searches for "Seragakinone A" in chemical and biological research databases

have not yielded any further publications. This suggests that the compound may have been a

minor component of a larger study, or that the initial findings were not followed up with more in-

depth research and publication. Broader inquiries into metabolites from Ceralodictyon

spongiosum and other Okinawan marine fungi have also failed to provide any specific

information on Seragakinone A.

Similarly, searches for related chemical structures, such as "anthracycline-derived pentacyclic

metabolites" from marine fungi, did not lead to any data that could be confidently identified as

pertaining to Seragakinone A.
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The inability to locate the primary scientific literature for Seragakinone A presents several

significant challenges to fulfilling the original request for a comparative guide:

Lack of Source Data: Without the original publication, there is no foundational data on the

producing fungal strain(s), isolation yields, or purity of Seragalinone A.

Absence of Comparative Studies: No studies have been found that compare the production

or properties of Seragakinone A from different marine fungal isolates.

No Reported Biological Activity: Detailed information on the biological or cytotoxic effects of

Seragakinone A, including experimental protocols and potential signaling pathways, is not

available.

Conclusion

Due to the current lack of available scientific data, it is not possible to provide a comparative

analysis of Seragakinone A from different marine fungal strains. The compound remains an

obscure natural product with its full chemical and biological properties yet to be widely reported

and documented in accessible scientific literature. Further research and publication on

Seragakinone A are necessary before a comprehensive guide can be developed for the

scientific community.

To cite this document: BenchChem. [Seragakinone A: An Enigmatic Pentacyclic Metabolite
from a Marine Fungus]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1246695#comparison-of-seragakinone-a-from-
different-marine-fungal-strains]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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